Cas no 5721-74-4 ((5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one)

• Product name: (5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 5721-74-4
• MF: C₂₀H₁₆N₂OS₂
• MW: 364.48384
• CID: 1602921
• PubChem ID: 1361379

(5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-benzyl-5-[(1-methyl-1H-indol-3-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one
• 3-Benzyl-5-(1-methyl-1H-indol-3-ylmethylene)-2-thioxo-thiazolidin-4-one
• (5E)-3-benzyl-5-[(1-methylindol-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 5721-74-4
• ZINC01204110
• DTXSID90362109
• AKOS000408211
• AB00094640-01

• Inchi： InChI=1S/C20H16N2OS2/c1-21-13-15(16-9-5-6-10-17(16)21)11-18-19(23)22(20(24)25-18)12-14-7-3-2-4-8-14/h2-11,13H,12H2,1H3/b18-11+
• InChI Key： NANVUKJYZQSJIV-WOJGMQOQSA-N
• SMILES： CN1C=C(C2=CC=CC=C21)C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4

Computed Properties

• Exact Mass: 364.07058
• Monoisotopic Mass: 364.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų
• XLogP3: 4.6

Experimental Properties

• Density: 1.29
• Boiling Point: 565.1°C at 760 mmHg
• Flash Point: 295.6°C
• Refractive Index: 1.694
• PSA: 25.24